Cas no 57295-61-1 (3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole)

• Product Name: 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• CAS No: 57295-61-1
• MF: C₁₁H₁₃N₃OS
• MW: 235.305420637131
• CID: 1603531
• PubChem ID: 647629
• Update Time: 2025-04-21

3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• 4H-1,2,4-triazole, 3-(4-methoxyphenyl)-4-methyl-5-(methylthio)-
• 3-(4-methoxyphenyl)-4-methyl-5-methylsulfanyl-1,2,4-triazole
• SR-01000330045
• 3-(4-Methoxyphenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
• CHEMBL25090
• BRN 0792881
• DTXSID90205906
• HMS2464M19
• 3-(4-Methoxy-phenyl)-4-methyl-5-methylsulfanyl-4H-[1,2,4]triazole
• SMR000007957
• SCHEMBL10915111
• AKOS000667595
• MLS000074469
• 5-26-03-00478 (Beilstein Handbook Reference)
• 57295-61-1
• SR-01000330045-1

• Inchi： 1S/C11H13N3OS/c1-14-10(12-13-11(14)16-3)8-4-6-9(15-2)7-5-8/h4-7H,1-3H3
• InChI Key： JJNVTOZYUABEKT-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC(=CC=2)OC)N1C

Computed Properties

• Exact Mass: 235.07809
• Monoisotopic Mass: 235.077933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.23
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.616
• PSA: 39.94